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Compound of Interest

Compound Name: SURFONIC JL 80X

Cat. No.: B1166411

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of excipients is paramount. Among these, the Hydrophilic-
Lipophilic Balance (HLB) of surfactants plays a pivotal role in formulation science. This
technical guide provides an in-depth analysis of the HLB and other critical properties of
SURFONIC JL-80X, a nonionic surfactant.

Core Properties of SURFONIC JL-80X

SURFONIC JL-80X is an alkoxylated linear alcohol, recognized for its utility as a
biodegradable, water-soluble, nonionic surface-active agent.[1] Its well-defined HLB value
makes it a versatile ingredient in a wide array of applications, including industrial cleaning,
paints, and as a potential component in pharmaceutical formulations.

Quantitative Data Summary

The key quantitative properties of SURFONIC JL-80X are summarized in the table below for
ease of reference and comparison.
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Property Value Test Method/Conditions
Hydrophilic-Lipophilic Balance

yerop Pop 131 Calculated
(HLB)
Cloud Point (1% aqueous

_ 57 -62°C ST-9.1,5.2.1

solution)
Color (Pt-Co) 100 max ST-30.12
pH (1% solution) 6.5-75 ST-31.36,C
Water Content 0.5 wt% max ST-31.53
Flash Point (COC) 190 °C / 375 °F -
Pour Point -5°C/23°F -
Density (at 25°C) 1.0037 g/mL -

Viscosity (kinematic, at 25°C) 51 cSt -

Surface Tension (0.1%

) 29.2 dynes/cm -
solution, 25°C)

Foam Height (Ross-Miles, 75 mm (initial), 70 mm (after 5
120°F, 0.1%) min)

Critical Micelle Concentration

51 ppm In agueous solution[2
(CMO) pp q (2]

Hydroxyl Number (theoretical) 97 -

Understanding the Hydrophilic-Lipophilic Balance
(HLB)

The HLB system, pioneered by William C. Griffin, is an empirical scale that quantifies the
degree of hydrophilicity or lipophilicity of a surfactant molecule.[3][4] The scale ranges from O to
20, where a lower HLB value indicates a more lipophilic (oil-soluble) character, and a higher
value signifies a more hydrophilic (water-soluble) nature.[3] The HLB value is a critical
parameter for selecting the appropriate surfactant for a specific application, such as
emulsification, wetting, or detergency.[3][5]
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Hydrophilic-Lipophilic Balance (HLB) Scale

15-18
(Solubilizers)
13-15
(Detergents)
8-18
(O/W Emulsifiers)

7-9
(Wetting Agents)

0-3
(Anti-foaming)
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Caption: The HLB scale and corresponding surfactant applications.

Experimental Determination of HLB

While the HLB of many commercial surfactants like SURFONIC JL-80X is provided by the
manufacturer, understanding the methodology for its determination is crucial for research and
development. The HLB of nonionic surfactants is often determined experimentally or calculated
based on its chemical structure.

Generalized Experimental Protocol for Non-ionic
Surfactants (Griffin's Method)
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One of the original methods proposed by Griffin for non-ionic surfactants containing
polyoxyethylene as the hydrophilic portion is based on the weight percentage of the hydrophilic
part of the molecule.[6]

Principle: The HLB value is calculated based on the weight percentage of the hydrophilic
portion (ethylene oxide) of the surfactant molecule.

Formula: HLB = 20 * (Mh / M)

Where:

e Mh is the molecular mass of the hydrophilic portion of the molecule.[3]
e M is the molecular mass of the whole molecule.[3]

For ethoxylated alcohols, a simplified formula is often used: HLB=E /5
Where:

o E is the weight percentage of ethylene oxide in the molecule.[6]
Experimental Workflow:

» Characterization of the Surfactant:

o Determine the chemical structure of the surfactant using analytical techniques such as
NMR and Mass Spectrometry.

o Identify the hydrophilic (e.g., ethylene oxide chains) and lipophilic (e.g., hydrocarbon
chain) moieties.

o Determination of Molecular Weights:
o Calculate the molecular weight of the lipophilic part (the alcohol).

o Determine the average number of ethylene oxide units added per mole of alcohol. This
can often be derived from the manufacturer's specifications or determined experimentally
(e.g., via titration or spectroscopic methods).
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o Calculate the molecular weight of the hydrophilic portion (total mass of ethylene oxide
units).

o Calculate the total molecular weight of the surfactant molecule.

o Calculation of HLB:

o Using the formula HLB = 20 * (Mh / M), calculate the HLB value.
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Caption: Workflow for HLB determination using Griffin's method.

Conclusion

The Hydrophilic-Lipophilic Balance is a fundamental parameter in the characterization of
surfactants. With an HLB of 13.1, SURFONIC JL-80X is positioned as an effective oil-in-water
emulsifier and detergent, making it a valuable tool for formulators in various scientific and
industrial fields.[1][3] A comprehensive understanding of its properties, as outlined in this guide,
is essential for its effective application and for the development of novel and robust
formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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